2-Chloro-5-hydrazinylbenzoic acid

• IUPAC Name: 2-chloro-5-hydrazinylbenzoic acid
• InChI: InChI=1S/C7H7ClN2O2/c8-6-2-1-4(10-9)3-5(6)7(11)12/h1-3,10H,9H2,(H,11,12)
• InChI Key: XZZARLOUWYGFQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NN)C(=O)O)Cl
• Molecular Formula: C7H7ClN2O2
• DSSTOX Substance ID: DTXSID601333161
• Molecular Weight: 186.59 g/mol
• Solubility: 7.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 327092-95-5

Description

Molecular Structure Analysis

The molecular structure of 2-Chloro-5-hydrazinylbenzoic acid consists of 7 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 2 oxygen atoms. The average mass of the molecule is 223.057 Da.

Physical And Chemical Properties Analysis

2-Chloro-5-hydrazinylbenzoic acid is a powder at room temperature. It has a melting point of 190-191°C.

Scientific Research Applications

Immune System Activation

2-Chloro-5-hydrazinylbenzoic acid hydrochloride (CHB): is known to be a costimulatory molecule that activates the immune system. It achieves this by binding to the receptor CTLA-4 and preventing it from binding to its ligand, B7 . .

Safety and Hazards

The safety information for 2-Chloro-5-hydrazinylbenzoic acid indicates that it may cause skin irritation (H315), eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The primary target of 2-Chloro-5-hydrazinylbenzoic acid, also known as CHB, is the receptor CTLA-4 . CTLA-4, or cytotoxic T-lymphocyte-associated protein 4, is a protein receptor that plays a crucial role in regulating the immune system’s response .

Mode of Action

CHB interacts with its target by binding to the CTLA-4 receptor . This binding prevents CTLA-4 from interacting with its ligand, B7 . By blocking this interaction, CHB inhibits the inhibitory signal that would normally be transmitted to T cells . This results in an increase in immune responses .

Biochemical Pathways

The primary biochemical pathway affected by CHB involves the activation of the immune system . By binding to the CTLA-4 receptor and preventing its interaction with B7, CHB disrupts the normal inhibitory signaling pathway . This disruption leads to an increase in immune responses . Additionally, CHB has been shown to activate monocytes and macrophages, leading to the production of cytokines such as IL-1β and IL-6 .

Result of Action

The molecular and cellular effects of CHB’s action primarily involve the activation of the immune system . This activation can lead to increased immune responses, which can be beneficial in the treatment of certain diseases . For example, CHB has been shown to be effective in treating bladder cancer, colorectal cancer, and esophageal cancer . It also has anti-inflammatory effects .